Cas no 885274-78-2 (4-Oxazolecarboxylicacid, 2-(2-fluorophenyl)-, ethyl ester)

• Product Name: 4-Oxazolecarboxylicacid, 2-(2-fluorophenyl)-, ethyl ester
• CAS No: 885274-78-2
• MF: C₁₂H₁₀FNO₃
• MW: 235.211106777191
• CID: 711174
• PubChem ID: 53407310
• Update Time: 2024-10-26

4-Oxazolecarboxylicacid, 2-(2-fluorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylicacid, 2-(2-fluorophenyl)-, ethyl ester
• 2-(2-fluorophenyl)-4-Oxazolecarboxylic acid ethyl ester
• 2-(2-FLUOROPHENYL)OXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER,
• ethyl 2-(2-fluorophenyl)-1,3-oxazole-4-carboxylate
• 2-(2-FLUORO-PHENYL)-OXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• ETHYL 2-(2-FLUOROPHENYL)OXAZOLE-4-CARBOXYLATE
• ETHYL2-(2-FLUOROPHENYL)OXAZOLE-4-CARBOXYLATE
• AB27495
• 885274-78-2
• DB-077604
• DTXSID30695862

• Inchi： 1S/C12H10FNO3/c1-2-16-12(15)10-7-17-11(14-10)8-5-3-4-6-9(8)13/h3-7H,2H2,1H3
• InChI Key： NGSHSERPKZUPFI-UHFFFAOYSA-N
• SMILES： O1C=C(C(OCC)=O)N=C1C1=CC=CC=C1F

Computed Properties

• Exact Mass: 235.06400
• Monoisotopic Mass: 235.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 341.5±48.0 °C(Predicted)
• PSA: 52.33000
• LogP: 2.65740
• pka: -2.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles